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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the acidity of benzenesulfonic acid,

with a particular focus on its pKa value. It is designed to be a valuable resource for

researchers, scientists, and professionals in drug development who require a thorough

understanding of the physicochemical properties of this important compound. This document

delves into the reported pKa values, outlines detailed experimental protocols for their

determination, and provides a theoretical framework for its acidic strength.

Introduction to Benzenesulfonic Acid
Benzenesulfonic acid (C₆H₅SO₃H) is the simplest of the aromatic sulfonic acids. It is a strong

organic acid that is highly soluble in water and many polar organic solvents. It is commonly

available as a monohydrate (C₆H₅SO₃H · H₂O). The strong acidic nature of benzenesulfonic

acid is a result of the high stability of its conjugate base, the benzenesulfonate anion. The

negative charge on the sulfonate group is effectively delocalized across the three oxygen

atoms and the sulfur atom, and further stabilized by the aromatic ring. This high degree of

resonance stabilization facilitates the ready donation of a proton.

Due to its strong acidity, benzenesulfonic acid and its derivatives are widely used as catalysts

in various organic reactions, as intermediates in the synthesis of dyes and pharmaceuticals,

and as counterions to improve the solubility and stability of basic drugs. A precise

understanding of its pKa is therefore crucial for its effective application in these fields.
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The pKa Value of Benzenesulfonic Acid
The acid dissociation constant (pKa) is a quantitative measure of the strength of an acid in

solution. For a strong acid like benzenesulfonic acid, which dissociates completely in water, the

direct experimental determination of its pKa in aqueous solution is challenging. The pKa of

benzenesulfonic acid is often reported as a negative value, indicating that it is a stronger acid

than the hydronium ion (H₃O⁺).

The reported pKa values for benzenesulfonic acid in the literature vary, which can be attributed

to different determination methods (experimental vs. theoretical) and the conditions under

which these values were obtained (e.g., solvent, temperature).

Data Presentation: Reported pKa Values
pKa Value

Method of
Determination

Solvent
Temperature
(°C)

Source/Refere
nce

-2.8 Not specified Aqueous Not specified

American

Chemical

Society[1]

-6.5 Not specified Not specified Not specified
Organic

Chemistry Data

0.7 Not specified Aqueous 25
ChemicalBook,

Stenutz

Note: The significant variation in these reported values underscores the difficulty in measuring

the pKa of very strong acids. Negative pKa values are generally determined by indirect

experimental methods in non-aqueous solvents or by theoretical calculations, as direct

measurement in water is hindered by the leveling effect of the solvent. The positive pKa value

is less commonly cited for the anhydrous acid and may refer to a specific experimental context

or be an outlier.

The dissociation of benzenesulfonic acid in water is essentially complete, as illustrated in the

following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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